2-(2-acetylphenoxy)-1-(4-methylphenyl)ethanone

• IUPAC Name: 2-(2-acetylphenoxy)-1-(4-methylphenyl)ethanone
• InChI: InChI=1S/C17H16O3/c1-12-7-9-14(10-8-12)16(19)11-20-17-6-4-3-5-15(17)13(2)18/h3-10H,11H2,1-2H3
• InChI Key: PAJHHSKWGUBJFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)COC2=CC=CC=C2C(=O)C
• Molecular Formula: C17H16O3
• Molecular Weight: 268.31 g/mol

Description

2-(2-acetylphenoxy)-1-(4-methylphenyl)ethanone, also known as ketoprofen, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic and anti-inflammatory properties. It is commonly used to treat pain, inflammation, and fever associated with various conditions such as arthritis, menstrual cramps, and postoperative pain.

Mechanism of Action

Ketoprofen works by inhibiting the production of prostaglandins, which are involved in the inflammatory response. It does this by inhibiting the activity of COX enzymes, which are responsible for the conversion of arachidonic acid to prostaglandins. By inhibiting the production of prostaglandins, 2-(2-acetylphenoxy)-1-(4-methylphenyl)ethanone reduces pain, inflammation, and fever associated with various conditions.
Biochemical and Physiological Effects:
Ketoprofen has several biochemical and physiological effects, including the inhibition of COX enzymes, the reduction of prostaglandin production, the inhibition of platelet aggregation, and the reduction of oxidative stress. It has also been shown to have analgesic, anti-inflammatory, and antipyretic effects.

Advantages and Limitations for Lab Experiments

Ketoprofen is a widely used NSAID that has several advantages for lab experiments. It is readily available, relatively inexpensive, and has well-established pharmacological properties. However, it also has some limitations, including potential side effects, such as gastrointestinal bleeding, renal toxicity, and hepatotoxicity. It can also interact with other drugs and may have different effects in different animal models.

Future Directions

There are several future directions for the study of 2-(2-acetylphenoxy)-1-(4-methylphenyl)ethanone, including the investigation of its effects on different conditions, such as cancer and Alzheimer's disease, the development of new formulations and delivery systems, and the study of its potential side effects and interactions with other drugs. There is also a need for further research on the mechanism of action of 2-(2-acetylphenoxy)-1-(4-methylphenyl)ethanone and its effects on different pathways and signaling pathways. Additionally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of 2-(2-acetylphenoxy)-1-(4-methylphenyl)ethanone in different animal models and human subjects.

Synthesis Methods

Ketoprofen can be synthesized through several methods, including the Friedel-Crafts acylation of 2-acetylphenol with 4-methylbenzoyl chloride, the esterification of 2-acetylphenol with 4-methylbenzoic acid followed by reduction with lithium aluminum hydride, and the reaction of 2-acetylphenol with 4-methylbenzoyl isocyanate. The most commonly used method is the Friedel-Crafts acylation, which involves the reaction of 2-acetylphenol with 4-methylbenzoyl chloride in the presence of aluminum chloride as a catalyst.

Scientific Research Applications

Ketoprofen has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It has been used in various scientific research studies to investigate its effects on different conditions, such as arthritis, cancer, and Alzheimer's disease. Ketoprofen has been shown to inhibit the production of prostaglandins, which are responsible for pain and inflammation, through the inhibition of cyclooxygenase (COX) enzymes. It has also been shown to have antioxidant and neuroprotective effects.